4beta-Carboxy-19-nortotarol
4beta-Carboxy-19-nortotarol
4beta-Carboxy-19-nortotarol is a natural product found in Podocarpus neriifolius, Afrocarpus gracilior, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
55102-39-1
VCID:
VC21225866
InChI:
InChI=1S/C20H28O3/c1-12(2)17-13-6-9-16-19(3,14(13)7-8-15(17)21)10-5-11-20(16,4)18(22)23/h7-8,12,16,21H,5-6,9-11H2,1-4H3,(H,22,23)/t16-,19-,20+/m1/s1
SMILES:
CC(C)C1=C(C=CC2=C1CCC3C2(CCCC3(C)C(=O)O)C)O
Molecular Formula:
C20H28O3
Molecular Weight:
316.4 g/mol
4beta-Carboxy-19-nortotarol
CAS No.: 55102-39-1
Cat. No.: VC21225866
Molecular Formula: C20H28O3
Molecular Weight: 316.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 4beta-Carboxy-19-nortotarol is a natural product found in Podocarpus neriifolius, Afrocarpus gracilior, and other organisms with data available. |
|---|---|
| CAS No. | 55102-39-1 |
| Molecular Formula | C20H28O3 |
| Molecular Weight | 316.4 g/mol |
| IUPAC Name | (1S,4aS,10aR)-7-hydroxy-1,4a-dimethyl-8-propan-2-yl-2,3,4,9,10,10a-hexahydrophenanthrene-1-carboxylic acid |
| Standard InChI | InChI=1S/C20H28O3/c1-12(2)17-13-6-9-16-19(3,14(13)7-8-15(17)21)10-5-11-20(16,4)18(22)23/h7-8,12,16,21H,5-6,9-11H2,1-4H3,(H,22,23)/t16-,19-,20+/m1/s1 |
| Standard InChI Key | ODFSGGBGOKCJFA-AHRSYUTCSA-N |
| Isomeric SMILES | CC(C)C1=C(C=CC2=C1CC[C@@H]3[C@@]2(CCC[C@]3(C)C(=O)O)C)O |
| SMILES | CC(C)C1=C(C=CC2=C1CCC3C2(CCCC3(C)C(=O)O)C)O |
| Canonical SMILES | CC(C)C1=C(C=CC2=C1CCC3C2(CCCC3(C)C(=O)O)C)O |
| Appearance | Powder |
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